molecular formula C16H10FNO2 B8552233 3-(2-Benzofuran-1(3H)-ylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one CAS No. 503447-51-6

3-(2-Benzofuran-1(3H)-ylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one

Cat. No. B8552233
CAS RN: 503447-51-6
M. Wt: 267.25 g/mol
InChI Key: YIUXXUJWXAMNBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Benzofuran-1(3H)-ylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C16H10FNO2 and its molecular weight is 267.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Benzofuran-1(3H)-ylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Benzofuran-1(3H)-ylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

503447-51-6

Molecular Formula

C16H10FNO2

Molecular Weight

267.25 g/mol

IUPAC Name

3-(3H-2-benzofuran-1-ylidene)-5-fluoro-1H-indol-2-one

InChI

InChI=1S/C16H10FNO2/c17-10-5-6-13-12(7-10)14(16(19)18-13)15-11-4-2-1-3-9(11)8-20-15/h1-7H,8H2,(H,18,19)

InChI Key

YIUXXUJWXAMNBB-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C(=C3C4=C(C=CC(=C4)F)NC3=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution at 0° C. containing 5-fluorooxindole (0.30 g, 1.99 mmol) and phthalide (0.400 g, 2.98 mmol) in 5.0 mL DMF was added 4.2 mL of sodium hexamethyldisilazane (1.0 M in THF) over 5 min. The solution was stirred at room temperature for 3 h and then quenched into cold 1.0 M aqueous HCl solution to give a yellow solid. The solid was collected and then purified by chromatography (silica gel, hexanes/EtOAc, 4:1) to afford the title compound (32 mg, 6%) as a yellow solid.
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
4.2 mL
Type
reactant
Reaction Step Two
Yield
6%

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